Cas no 192439-45-5 (Deschloro-2-phenylsulfonyl-thiamethoxam)
Deschloro-2-phenylsulfonyl-thiamethoxam Chemical and Physical Properties
Names and Identifiers
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- Deschloro-2-phenylsulfonyl-thiamethoxam
- Thiamethoxam Impurity 2
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- Inchi: 1S/C14H15N5O5S2/c1-17-9-24-10-18(13(17)16-19(20)21)8-11-7-15-14(25-11)26(22,23)12-5-3-2-4-6-12/h2-7H,8-10H2,1H3
- InChI Key: FDWPOORLIFNFAE-UHFFFAOYSA-N
- SMILES: O1CN(CC2SC(S(C3=CC=CC=C3)(=O)=O)=NC=2)C(=N[N+]([O-])=O)N(C)C1
Deschloro-2-phenylsulfonyl-thiamethoxam Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D290790-5mg |
Deschloro-2-phenylsulfonyl-thiamethoxam |
192439-45-5 | 5mg |
$224.00 | 2023-05-18 | ||
| TRC | D290790-10mg |
Deschloro-2-phenylsulfonyl-thiamethoxam |
192439-45-5 | 10mg |
$ 402.00 | 2023-09-08 | ||
| TRC | D290790-25mg |
Deschloro-2-phenylsulfonyl-thiamethoxam |
192439-45-5 | 25mg |
$896.00 | 2023-05-18 | ||
| TRC | D290790-50mg |
Deschloro-2-phenylsulfonyl-thiamethoxam |
192439-45-5 | 50mg |
$1694.00 | 2023-05-18 |
Deschloro-2-phenylsulfonyl-thiamethoxam Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on Deschloro-2-phenylsulfonyl-thiamethoxam
Deschloro-2-phenylsulfonyl-thiamethoxam: An Emerging Compound in the Field of Agrochemicals
Deschloro-2-phenylsulfonyl-thiamethoxam (CAS No. 192439-45-5) is a novel compound that has garnered significant attention in the field of agrochemicals due to its unique properties and potential applications. This compound is a derivative of thiamethoxam, a well-known neonicotinoid insecticide, but with a modified structure that enhances its efficacy and reduces environmental impact. In this article, we will delve into the chemical structure, synthesis, biological activity, and potential applications of Deschloro-2-phenylsulfonyl-thiamethoxam.
The chemical structure of Deschloro-2-phenylsulfonyl-thiamethoxam is characterized by the presence of a phenylsulfonyl group and the absence of a chlorine atom, which distinguishes it from its parent compound, thiamethoxam. This structural modification not only alters the physicochemical properties of the molecule but also influences its biological activity and environmental fate. The phenylsulfonyl group is known to enhance the stability and solubility of the compound, making it more suitable for agricultural applications.
The synthesis of Deschloro-2-phenylsulfonyl-thiamethoxam involves several steps, including the reaction of thiamethoxam with a phenyl sulfonyl chloride derivative. Recent studies have focused on optimizing the synthetic route to improve yield and reduce by-products. One notable approach involves the use of green chemistry principles, such as solvent-free conditions and catalytic systems, to minimize environmental impact. These advancements have made the production of Deschloro-2-phenylsulfonyl-thiamethoxam more sustainable and cost-effective.
In terms of biological activity, Deschloro-2-phenylsulfonyl-thiamethoxam has shown promising results as an insecticide. It acts by binding to nicotinic acetylcholine receptors (nAChRs) in insects, leading to paralysis and death. However, unlike traditional neonicotinoids, which have been associated with adverse effects on non-target organisms such as bees, Deschloro-2-phenylsulfonyl-thiamethoxam exhibits a higher selectivity for insect nAChRs over those found in beneficial insects and mammals. This selectivity is attributed to the unique structural features of the compound, particularly the phenylsulfonyl group.
The environmental impact of Deschloro-2-phenylsulfonyl-thiamethoxam has also been extensively studied. Research indicates that it has a lower persistence in soil and water compared to other neonicotinoids, reducing the risk of long-term environmental contamination. Additionally, it has been shown to have minimal toxicity to non-target organisms such as earthworms and aquatic invertebrates. These findings suggest that Deschloro-2-phenylsulfonyl-thiamethoxam could be a safer alternative to existing insecticides in integrated pest management (IPM) programs.
In agricultural applications, Deschloro-2-phenylsulfonyl-thiamethoxam has demonstrated excellent efficacy against a wide range of pests, including aphids, whiteflies, and thrips. Field trials have shown that it provides effective control at lower application rates compared to conventional insecticides, reducing the overall environmental burden. Moreover, its systemic nature allows it to be absorbed by plants and distributed throughout their tissues, providing long-lasting protection against pest infestations.
The potential applications of Deschloro-2-phenylsulfonyl-thiamethoxam extend beyond traditional agriculture. Recent studies have explored its use in urban pest control and public health programs. For instance, it has shown promise in controlling mosquito populations that transmit diseases such as malaria and dengue fever. The low toxicity profile and high efficacy make it an attractive option for these applications.
In conclusion, Deschloro-2-phenylsulfonyl-thiamethoxam (CAS No. 192439-45-5) represents a significant advancement in the field of agrochemicals. Its unique chemical structure, enhanced biological activity, and reduced environmental impact make it a promising candidate for various agricultural and public health applications. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its position as an important compound in modern pest management strategies.
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